Cas no 2229345-29-1 (1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol
• CAS No: 2229345-29-1
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 6420184
• PubChem ID: 165673562
• Update Time: 2025-06-13

1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol
• EN300-1802582
• 2229345-29-1
• 1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C11H11F3O/c1-6(15)11(2-3-11)10-8(13)4-7(12)5-9(10)14/h4-6,15H,2-3H2,1H3
• InChI Key： PUICFCCIRKEGRI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1(C(C)O)CC1)F)F

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol

Professional Introduction to Compound with CAS No. 2229345-29-1 and Product Name: 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol

The compound with the CAS number 2229345-29-1 and the product name 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a trifluorophenyl group and a cyclopropyl moiety in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further investigation in drug discovery and development.

One of the most striking aspects of this compound is its structural complexity, which arises from the combination of a cyclopropylethan-1-ol backbone with a 2,4,6-trifluorophenyl substituent. The trifluorophenyl group is known for its ability to enhance lipophilicity and metabolic stability, while the cyclopropyl ring introduces rigidity and spatial constraints that can influence binding interactions with biological targets. These structural elements have been strategically incorporated to optimize pharmacokinetic profiles and improve target engagement.

Recent studies have highlighted the potential of fluorinated aromatic compounds in modulating enzyme activity and receptor binding. The trifluorophenyl moiety in particular has been shown to increase the binding affinity of certain drug candidates by improving hydrophobic interactions and reducing metabolic susceptibility. In contrast, the cyclopropylethan-1-ol group provides a unique scaffold that can be exploited to achieve selective interactions with biological targets. This combination of features makes 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol a promising candidate for further exploration in medicinal chemistry.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward designing molecules with enhanced physicochemical properties. The use of fluorine atoms is particularly noteworthy, as they can significantly alter the electronic distribution within a molecule, thereby influencing its reactivity and interactions with biological systems. For instance, fluorine atoms can increase metabolic stability by preventing oxidative degradation and can also enhance binding affinity by participating in hydrophobic interactions or by forming specific hydrogen bonds.

The cyclopropyl group is another key structural feature that contributes to the compound's potential utility. Cyclopropane rings are known for their strained geometry, which can lead to unique conformational preferences when bound to biological targets. This rigidity can be exploited to achieve high selectivity for specific enzymes or receptors. Additionally, the presence of an alcohol functional group at the terminal position (ethanol) provides a site for further derivatization, allowing chemists to fine-tune pharmacological properties as needed.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The compound in question exemplifies this principle by incorporating multiple structural motifs that have been carefully selected based on their known biological effects. The trifluorophenyl group enhances lipophilicity and metabolic stability, while the cyclopropylethan-1-ol moiety introduces rigidity and spatial constraints that can improve binding affinity. These features have been combined to create a molecule that is both pharmacologically interesting and structurally robust.

Moreover, recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental validation. Techniques such as molecular docking and quantum mechanical calculations have become indispensable tools for designing novel drug candidates. The compound 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol has been subjected to such computational studies, which suggest that it may exhibit significant activity against certain therapeutic targets. These predictions provide a strong rationale for further experimental investigation.

In conclusion, the compound with CAS number 2229345-29-1 and product name 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-ol represents a compelling example of how structural design can be used to develop novel pharmaceutical agents. Its unique combination of a trifluorophenyl group and a cyclopropylethan-1-ol backbone offers promising opportunities for further exploration in drug discovery. As research in this area continues to evolve, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.